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Compound of Interest

Compound Name: Lanthanum nitrate

Cat. No.: B1212601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of anhydrous lanthanum nitrate, La(NO₃)₃. The information is curated for

professionals in research and drug development, with a focus on quantitative data,

experimental protocols, and the compound's interaction with biological signaling pathways.

Physical Properties
Anhydrous lanthanum nitrate is a white, crystalline solid that is highly hygroscopic, readily

absorbing moisture from the air. Due to its hygroscopic nature, much of the readily available

data pertains to its hydrated form, lanthanum nitrate hexahydrate, La(NO₃)₃·6H₂O. It is crucial

to distinguish between the anhydrous and hydrated forms when considering physical

properties. The anhydrous form is soluble in water, ethanol, and acetone.[1]

Table 1: Quantitative Physical Properties of Lanthanum
Nitrate
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Property Anhydrous La(NO₃)₃ Hydrated La(NO₃)₃·6H₂O

Molecular Formula La(NO₃)₃[2] La(NO₃)₃·6H₂O[3]

Molar Mass 324.92 g/mol [2] 433.01 g/mol [4]

Appearance White crystalline solid White crystalline solid[4]

Melting Point Decomposes (see below) 40°C or 65-68°C[1][3][4]

Boiling Point Decomposes 126°C (with decomposition)[3]

Decomposition Temp.
Onset ~300-350°C; Final

>600°C[5]
Begins after melting[6]

Water Solubility High 1580 g/L (25°C)[1]

Other Solubilities
Soluble in ethanol and

acetone[1]

Soluble in ethanol and

acetone[1]

Note: The melting and boiling points cited for the hydrated form often coincide with the onset of

dehydration and decomposition.

Crystal Structure
While detailed crystallographic data for anhydrous lanthanum nitrate is not readily available in

standard literature, studies on its coordination in solutions reveal significant insights. In

methanol, the La³⁺ ion is coordinated by nitrate anions acting as monodentate ligands.[7] The

nitrate anions can act as both mono- and bidentate ligands when binding the metal ion, leading

to complex solvation structures.[7] The structure of the hydrated form, [La(NO₃)₃(H₂O)₅]∙H₂O,

has been well-characterized.[6]

Chemical Properties
Anhydrous lanthanum nitrate is a strong oxidizing agent and requires careful handling. Its

chemical behavior is dominated by its reactivity and thermal instability.

Reactivity and Stability
Oxidizing Agent: As a nitrate salt, it is a strong oxidizer and may intensify fire or cause a fire

upon contact with combustible materials.
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Hygroscopicity: It readily absorbs moisture from the atmosphere to form hydrates. This is a

critical consideration for storage and handling.

Stability: The material is stable under normal, dry storage conditions.[6]

Incompatibilities: It is incompatible with strong reducing agents, strong acids, and

combustible organic materials.

Table 2: Chemical Hazards and Reactivity of Lanthanum
Nitrate

Category Information

GHS Hazard Statements

H272: May intensify fire; oxidizer. H318: Causes

serious eye damage. H410: Very toxic to aquatic

life with long lasting effects.

Primary Incompatibilities
Combustible materials, reducing agents, strong

acids, organic substances.

Hazardous Decomp. Products
Nitrogen oxides (NOx), Lanthanum oxides

(La₂O₃).

Thermal Decomposition
The thermal decomposition of lanthanum nitrate is a multi-stage process. Studies using

thermogravimetric analysis (TGA) show that the anhydrous salt is stable up to around 300°C.

[5] The decomposition pathway involves the formation of intermediate oxynitrate species before

yielding the final product, lanthanum oxide (La₂O₃).[5][8]

The general decomposition pathway can be summarized as: La(NO₃)₃ → LaONO₃ → La₂O₃

The process is complex and can be influenced by the atmosphere (air, nitrogen, or reducing).

[5] For instance, in a reducing atmosphere (H₂/Ar), decomposition completes at a lower

temperature (~550°C) compared to in air or nitrogen (>600°C).[5]

Experimental Protocols
Synthesis of Anhydrous Lanthanum Nitrate
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A common laboratory method involves the reaction of lanthanum oxide with nitric acid, followed

by careful dehydration of the resulting hydrated salt.[9][10]

Protocol:

Reaction: Slowly add a stoichiometric amount of concentrated nitric acid (HNO₃) to a

suspension of lanthanum oxide (La₂O₃) in deionized water with stirring. The reaction is

exothermic and should be controlled.

La₂O₃ + 6 HNO₃ → 2 La(NO₃)₃ + 3 H₂O

Dissolution: Gently heat the mixture until a clear solution of lanthanum nitrate is obtained.

[10]

Crystallization: Evaporate the water to obtain crystals of lanthanum nitrate hexahydrate

(La(NO₃)₃·6H₂O).

Dehydration: To obtain the anhydrous form, heat the hydrated salt under a flow of inert gas

(e.g., argon or nitrogen) at approximately 200°C for several hours until a constant weight is

achieved.[7]

Lanthanum Oxide (La₂O₃)

Reaction Vessel
(Water, Stirring)

Nitric Acid (HNO₃)

La(NO₃)₃ Solution

 Gentle
 Heating Hydrated La(NO₃)₃·6H₂O

Crystals

 Evaporation/
 Crystallization Furnace (200°C)

(Inert Gas Flow) Anhydrous La(NO₃)₃

Click to download full resolution via product page

Workflow for the synthesis of anhydrous lanthanum nitrate.

Thermal Analysis (TGA)
Thermogravimetric Analysis (TGA) is essential for confirming the anhydrous nature and

studying the decomposition of lanthanum nitrate.
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General Protocol:

Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to

the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed sample (e.g., 5-15 mg) into a TGA

crucible (typically platinum or alumina).[6]

Experimental Conditions:

Purge Gas: Use a dry, inert gas like nitrogen or argon at a constant flow rate (e.g., 25-60

mL/min) to prevent reactions with air and remove gaseous products.[5][6]

Heating Program: Heat the sample from ambient temperature to approximately 800-900°C

at a linear heating rate (e.g., 10°C/min).[6][11]

Data Analysis: Record the mass loss as a function of temperature. Analyze the resulting TGA

curve to identify dehydration steps (if any) and decomposition stages, calculating the mass

loss at each step to correlate with theoretical values for intermediates and the final La₂O₃

product.

Safe Handling and Storage
Handling: Use personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat. Handle in a well-ventilated area or fume hood. Avoid creating dust. Keep away from

heat and combustible materials.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The

storage area should be separate from incompatible substances like reducing agents and

organic materials.

Relevance in Biological Systems and Drug
Development
Lanthanum ions (La³⁺) are known to interact with biological systems, primarily due to their

chemical similarity to calcium ions (Ca²⁺). This interaction is the basis for many of its

applications and toxicological considerations in drug development.
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Lanthanum as a Calcium Antagonist
The ionic radius and charge of La³⁺ allow it to act as a potent blocker of various Ca²⁺ channels

and to compete with Ca²⁺ for binding sites on proteins. This property is extensively used in

research to probe the role of calcium in cellular processes.

Impact on Cellular Signaling Pathways
Recent studies have elucidated the effects of lanthanum exposure on critical intracellular

signaling pathways, which is of high interest to drug development and toxicology professionals.

Glutamate-NO-cGMP Pathway
Lanthanum exposure has been shown to enhance the glutamate-nitric oxide-cyclic guanosine

monophosphate (glutamate-NO-cGMP) signaling pathway in hippocampal neurons.[12][13]

This can lead to excitotoxicity. The proposed mechanism involves La³⁺ increasing glutamate

levels and overactivating NMDA receptors, leading to an influx of Ca²⁺, which triggers a

downstream cascade resulting in elevated cGMP levels.[12][13]
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Lanthanum-induced enhancement of the Glutamate-NO-cGMP pathway.
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ROS-Mediated Autophagy Pathways
Lanthanum can induce oxidative stress by increasing reactive oxygen species (ROS).[14][15]

This surge in ROS can, in turn, modulate autophagy through multiple pathways. It activates the

JNK signaling pathway and inhibits the pro-survival AKT/mTOR pathway, both of which lead to

an increase in autophagy.[14][15] While autophagy is a cellular survival mechanism, excessive

levels can lead to programmed cell death.[14]
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ROS-mediated signaling pathways for autophagy induced by lanthanum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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